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Compound of Interest

Compound Name: Picryl chloride

Cat. No.: B1203447

Essential Safety and Handling Guide for Picryl
Chloride

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Picryl chloride (2-chloro-1,3,5-
trinitrobenzene). Adherence to these procedures is essential due to the compound's highly
explosive and toxic nature.

Hazard Overview

Picryl chloride is a detonating explosive solid, appearing as light yellow needles.[1][2][3] It is
highly unstable when dry and poses a significant fire and explosion risk.[1][2] The primary
hazard is the blast from an instantaneous explosion.[2][3] It is also fatal if swallowed, inhaled,
or in contact with skin, and can cause severe irritation and burns to the skin, eyes, and
respiratory tract.[2][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
All PPE should conform to established standards such as those from NIOSH or the EU.[1]
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PPE Category

Specification

Rationale

Eye & Face Protection

Tightly fitting safety goggles
with side-shields or a full-face
shield.[1]

Protects against splashes,
dust, and vapors that can

cause severe eye damage.[4]

Skin Protection

- Gloves: Chemical-resistant
gloves (Nitrile or Chloroprene
recommended). Always inspect
before use.[5] - Clothing:
Fire/flame resistant and
impervious lab coat, buttoned
to full length.[1][5] - Attire: Full-
length pants and close-toed

shoes are mandatory.[5]

Prevents skin contact, which
can be fatal and cause severe
burns.[4] Proper glove removal
technique is crucial to avoid

contamination.[5]

Respiratory Protection

A full-face respirator is required
if exposure limits are
exceeded, if irritation is
experienced, or if working in
an area with inadequate

ventilation.[1]

Protects against inhalation of
dust or vapors, which can be
fatal.[2]

Operational Plan: Handling and Storage Protocol

This protocol outlines the step-by-step procedure for safely handling Picryl chloride in a

laboratory setting.

Experimental Workflow
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Review SDS & SOP

Verify Fume Hood & Safety Equipment

Don Appropriate PPE

Prepdration

Work in Chemical Fume Hood

Use Non-Sparking Tools & Ground Equipment Spill Response Personal Exposure

Emergency Response

Avoid Grinding, Shock, Friction

Perform Experiment

Hanflling

Decontaminate Surfaces & Equipment

\

Segregate & Label Hazardous Waste

\

Dispose of Waste via EHS

\

Doff & Dispose of PPE

\

Wash Hands Thoroughly

Post-Handling & Disposal

Diagram 1: Picryl Chloride Handling & Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for safe handling, use, and disposal of Picryl chloride.
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Methodology:
e Pre-Handling Preparation:

o Documentation Review: Before any work begins, thoroughly review the Safety Data Sheet
(SDS) and the relevant Standard Operating Procedure (SOP).[5]

o Engineering Controls: Ensure a chemical fume hood is functioning correctly.[6] Verify that
a safety shower and eyewash station are accessible and unobstructed.

o PPE: Don all required PPE as specified in the table above. Inspect gloves for any defects
before use.[1][5]

o Equipment: Use only non-sparking tools and ensure all equipment is properly grounded to
prevent electrostatic discharge.[1]

o Safe Handling Procedure:

o All manipulations of Picryl chloride must occur within a certified chemical fume hood to
minimize inhalation exposure.[6]

o Avoid any actions that could create dust or aerosols.[1]
o Crucially, do not subject the material to grinding, shock, or friction.[1]

o Keep the container tightly closed when not in use.[1] Store away from heat, sparks, open
flames, and other ignition sources.[1]

o Incompatible materials include oxidizing agents, inorganic nitrates, and chlorates.[1][2]
o Storage:
o Store Picryl chloride in a cool, dry, and well-ventilated area, securely locked up.[1]

o The storage container must be kept tightly closed and in its original packaging.[1] Some
sources recommend freezer conditions.[2]

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and ensure safety.

o Waste Collection: All materials contaminated with Picryl chloride, including disposable
gloves, absorbent paper, and the chemical itself, must be treated as hazardous waste.[5]

o Containment: Collect waste in a suitable, closed, and clearly labeled container.[1] Seal
contaminated clothing and absorbent materials in a vapor-tight plastic bag for disposal.[2]

o Disposal Request: Dispose of contents and containers through an approved waste disposal
facility in accordance with all applicable local, state, and federal regulations.[1] Do not let the
chemical enter drains.[1]

Immediate Safety Information: Emergency Plans

Rapid and correct response to an emergency is vital.

Emergency Response Data
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Emergency Type Immediate Action Quantitative Guidance
Small Spill: Isolate area.
Dampen solid material with
water before collection.[2]
Evacuate personnel to a safe )
) ) o Large Spill: Isolate the area for
Chemical Spill area. Remove all ignition _
at least 500 meters (1/3 mile)
sources.[1] ) o o
in all directions. Consider initial
evacuation for 800 meters (1/2
mile).[2]
If a rail car or trailer is involved,
isolate and evacuate for 1600
Evacuate the area o o
) ) i meters (1 mile) in all directions.
) immediately. DO NOT fight the )
Fire [2] Use unmanned equipment

fire if it reaches the explosives.

[1]

with a water spray if firefighting

is attempted from a distance.

[1](2]

Personal Exposure

See detailed first aid measures

below.

For eye or skin contact, flush
with water for at least 15
minutes.[1][4][7]

First Aid Protocol:

 Inhalation: Move the person into fresh air. If breathing stops, provide artificial respiration.

Seek immediate medical attention.[1]

o Skin Contact: Immediately take off all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes.[4][7] Seek immediate medical help.[1]

o Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes,

holding the eyelids open.[1][4] Remove contact lenses if present and easy to do. Seek

immediate medical attention.[4]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting.[1][4] Seek immediate

emergency medical help.[1]

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://cameochemicals.noaa.gov/chemical/20916
https://cameochemicals.noaa.gov/chemical/20916
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://cameochemicals.noaa.gov/chemical/20916
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://cameochemicals.noaa.gov/chemical/20916
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://pim-resources.coleparmer.com/sds/00044.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://pim-resources.coleparmer.com/sds/00044.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://pim-resources.coleparmer.com/sds/00044.pdf
https://pim-resources.coleparmer.com/sds/00044.pdf
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://pim-resources.coleparmer.com/sds/00044.pdf
https://www.echemi.com/sds/246-trinitrochlorobenzene-pid_Rock25124.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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